2-(Cyclohexylmethyl)-5-fluorophenol

• Molecular Formula: C13H17FO
• Molecular Weight: 208.27 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-5-fluorophenol
• InChI: InChI=1S/C13H17FO/c14-12-7-6-11(13(15)9-12)8-10-4-2-1-3-5-10/h6-7,9-10,15H,1-5,8H2
• InChI Key: KWNWJBIAGXSOCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=C(C=C(C=C2)F)O

Description

2-(Cyclohexylmethyl)-5-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexylmethyl substituent at the C2 position and a fluorine atom at the C5 position of the aromatic ring. This structural configuration imparts unique physicochemical properties, including enhanced lipophilicity and steric bulk, which are critical for its biological activity. Recent studies highlight its potent inhibitory effects on bacterial neuraminidase (BNA), with an IC50 value of 0.05 µM, far exceeding the activity of its parent flavonoid derivatives like luteolin (IC50 = 4.4 µM) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclohexylmethyl)-5-fluorophenol typically involves the following steps:

Starting Materials: The synthesis begins with cyclohexylmethanol and 5-fluorophenol.

Reaction Conditions: The cyclohexylmethanol undergoes a Friedel-Crafts alkylation reaction with 5-fluorophenol in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3).

Purification: The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods: In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process.

Types of Reactions:

Oxidation: 2-(Cyclohexylmethyl)-5-fluorophenol can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the phenol group to a hydroxyl group, leading to the formation of cyclohexylmethyl-5-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products:

Oxidation: Formation of quinones or other oxidized phenolic compounds.

Reduction: Formation of cyclohexylmethyl-5-fluorocyclohexanol.

Substitution: Formation of substituted phenols with various functional groups replacing the fluorine atom.

Scientific Research Applications

2-(Cyclohexylmethyl)-5-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-5-fluorophenol involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: It may influence signaling pathways related to inflammation, pain, or other physiological processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The biological and chemical profiles of 2-(Cyclohexylmethyl)-5-fluorophenol can be contextualized by comparing it to derivatives with alternative substituents. Key analogues include:

2-(Difluoromethyl)-5-fluorophenol

• Substituent : Difluoromethyl group at C2.
• Molecular Formula : C₇H₅F₃O.
• Molecular Weight : 162.11 g/mol.
• Key Differences: Smaller and more electronegative substituent compared to cyclohexylmethyl. Reduced steric bulk likely diminishes hydrophobic interactions with enzyme binding pockets. No reported IC50 values for BNA inhibition, suggesting lower potency than cyclohexylmethyl derivatives .

2-(Aminomethyl)-5-fluorophenol Hydrobromide

• Substituent: Aminomethyl group at C2.
• Molecular Formula: C₇H₉BrFNO.
• Molecular Weight : 222.06 g/mol.
• Hydrobromide salt improves solubility but may alter membrane permeability. No BNA inhibition data available, though the charged nature could reduce target affinity .

2-(Benzyloxy)-5-fluorophenol

• Substituent : Benzyloxy group at C2.
• Molecular Formula : C₁₃H₁₁FO₂.
• Molecular Weight : 218.22 g/mol.
• Key Differences :
  • Aromatic benzyl group increases lipophilicity but lacks the conformational flexibility of cyclohexylmethyl.
  • Bulky substituent may hinder binding in sterically constrained active sites .

Quantitative Comparison of Key Properties

Compound Name	Substituent	Molecular Formula	Molecular Weight	IC50 (µM)	Key Advantages/Disadvantages
2-(Cyclohexylmethyl)-5-fluorophenol	Cyclohexylmethyl	C₁₃H₁₇FO	208.27	0.05	High potency due to optimal lipophilicity and steric fit
2-(Difluoromethyl)-5-fluorophenol	Difluoromethyl	C₇H₅F₃O	162.11	N/A	Smaller size may reduce target affinity
2-(Aminomethyl)-5-fluorophenol HBr	Aminomethyl	C₇H₉BrFNO	222.06	N/A	Enhanced solubility but potential charge interference
2-(Benzyloxy)-5-fluorophenol	Benzyloxy	C₁₃H₁₁FO₂	218.22	N/A	High lipophilicity but rigid structure

Mechanistic Insights from Structure-Activity Relationships (SAR)

• Cyclohexylmethyl Motif : The 250-fold increase in BNA inhibitory activity compared to eriodyctiol (IC50 = 17.8 µM → 0.07 µM) underscores the critical role of the cyclohexylmethyl group in enhancing enzyme-substrate interactions .
• Substituent Flexibility : Cyclohexylmethyl’s conformational flexibility allows better accommodation in hydrophobic enzyme pockets compared to rigid benzyloxy or planar difluoromethyl groups.